Cas no 54774-79-7 (Phenol, phenoxy-)

• Product Name: Phenol, phenoxy-
• CAS No: 54774-79-7
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• CID: 353703
• PubChem ID: 75491
• Update Time: 2025-04-19

Phenol, phenoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, phenoxy-
• Phenoxyphenol
• CHEMBL148515
• FT-0648308
• Q27119795
• 2-Phenoxyphenol
• o-Phenoxyphenol
• Phenol, 2-phenoxy-
• 1W-0639
• Phenol, o-phenoxy-
• Phenol,2-phenoxy-
• P-2980
• 2-Phenoxy-phenol
• 2-HYDROXYPHENYL PHENYL ETHER
• MFCD00093034
• AM20030427
• 2-Phenoxyphenol #
• Bionet2_001265
• DTXSID00178879
• 2-phenoxylphenol
• 2417-10-9
• SCHEMBL260447
• CAA41710
• 2-phenoxybenzenol
• 2-Hydroxydiphenyl ether
• A1-05146
• AKOS005084057
• KVI8N9886N
• PT51
• EN300-1868882
• BDBM36537
• HMS1367J11
• CHEBI:39261
• A918766
• 54774-79-7
• CS-W019370
• NS00075563
• UNII-KVI8N9886N
• PHENOXYPHENOL, O-

• Inchi： 1S/C12H10O2/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h1-9,13H
• InChI Key： KDTZBYPBMTXCSO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 186.0681
• Monoisotopic Mass: 186.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46